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Compound of Interest

Compound Name: Isovaleric acid-d7

Cat. No.: B12402204

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Isovaleric acid-d7, a deuterated analog of isovaleric acid. This document details

its applications in metabolic research, particularly as an internal standard for mass

spectrometry-based quantification. Furthermore, it offers insights into experimental protocols

and the metabolic pathways in which this compound plays a crucial analytical role.

Core Chemical and Physical Properties
Isovaleric acid-d7 is a stable, isotopically labeled form of isovaleric acid, where seven

hydrogen atoms have been replaced by deuterium. This substitution results in a higher

molecular weight, which allows it to be distinguished from its endogenous, non-labeled

counterpart by mass spectrometry, making it an ideal internal standard for quantitative analysis.
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Property Value Citation(s)

Molecular Formula C₅H₃D₇O₂ [1][2]

Molecular Weight 109.17 g/mol [1][2]

CAS Number 1219805-32-9 [1][2]

Purity ≥98% [1][2]

Appearance Colorless liquid [3]

Melting Point
-29 °C (for non-labeled

Isovaleric acid)
[3][4]

Boiling Point
175-177 °C (for non-labeled

Isovaleric acid)
[3][5]

Density
0.925 g/mL at 20 °C (for non-

labeled Isovaleric acid)
[3][4]

Refractive Index
n20/D 1.403 (for non-labeled

Isovaleric acid)
[3][6]

Solubility

Sparingly soluble in water;

soluble in most organic

solvents.

[5][6]

Storage Conditions

Store at 4°C or room

temperature, protected from

light and moisture.

[1][7]

Applications in Metabolic Research
Isovaleric acid-d7 is primarily utilized in metabolic research and clinical diagnostics. Its most

significant application is as an internal standard in stable isotope dilution analysis for the

quantification of isovaleric acid and related metabolites in biological samples such as plasma,

urine, and amniotic fluid.[8] This is particularly crucial for the diagnosis and monitoring of

Isovaleric Acidemia (IVA), an inherited metabolic disorder.[8][9][10][11]
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IVA is caused by a deficiency of the mitochondrial enzyme isovaleryl-CoA dehydrogenase

(IVD), which is essential for the breakdown of the amino acid leucine.[9][10] This deficiency

leads to the accumulation of isovaleric acid and its derivatives in the body, causing a range of

clinical symptoms.[10][11] The use of Isovaleric acid-d7 allows for precise and accurate

measurement of these endogenous compounds, facilitating early diagnosis and therapeutic

monitoring.[8]

Experimental Protocols
The following is a representative experimental protocol for the quantification of isovaleric acid

in biological samples using Isovaleric acid-d7 as an internal standard, based on the principles

of stable isotope dilution analysis via gas chromatography-mass spectrometry (GC-MS) or

liquid chromatography-tandem mass spectrometry (LC-MS/MS).[8][12]

Workflow for Isovaleric Acid Quantification
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Caption: Experimental workflow for quantitative analysis.

Detailed Methodology
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Sample Collection and Preparation:

Collect biological samples (e.g., 500 µL of plasma or urine).

Add a known amount of Isovaleric acid-d7 solution in a suitable solvent (e.g., methanol)

to each sample as an internal standard.

Perform an extraction to isolate the organic acids. This can be achieved using liquid-liquid

extraction with a solvent like ethyl acetate or through solid-phase extraction (SPE)

cartridges.

Evaporate the solvent to dryness under a stream of nitrogen.

Derivatization:

To improve chromatographic properties and ionization efficiency, the extracted acids are

often derivatized. A common method is methylation using diazomethane or by heating with

an acidic methanol solution.[8]

GC-MS or LC-MS/MS Analysis:

Reconstitute the derivatized sample in a suitable solvent.

Inject an aliquot into the GC-MS or LC-MS/MS system.

For GC-MS, a capillary column suitable for fatty acid methyl esters is used. For LC-

MS/MS, a C18 reversed-phase column is typically employed.

The mass spectrometer is operated in a selected ion monitoring (SIM) or multiple reaction

monitoring (MRM) mode to detect and quantify the specific ions corresponding to the

derivatized endogenous isovaleric acid and the deuterated internal standard.[8]

Quantification:

A calibration curve is generated using standards containing known concentrations of non-

labeled isovaleric acid and a fixed concentration of Isovaleric acid-d7.
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The ratio of the peak area of the endogenous analyte to the peak area of the internal

standard is calculated for both the unknown samples and the calibration standards.

The concentration of isovaleric acid in the biological samples is determined by

interpolating the peak area ratios from the calibration curve.

Metabolic Pathway Involvement: Leucine
Catabolism and Isovaleric Acidemia
Isovaleric acid is an intermediate in the catabolism of the branched-chain amino acid leucine.

The enzyme isovaleryl-CoA dehydrogenase (IVD) plays a critical role in this pathway. In

individuals with Isovaleric Acidemia, a deficiency in IVD leads to the buildup of isovaleryl-CoA,

which is then hydrolyzed to isovaleric acid.
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Caption: Leucine catabolism and the impact of IVD deficiency.

This accumulation of isovaleric acid and its metabolites, such as isovalerylglycine and

isovalerylcarnitine, is toxic and leads to the clinical manifestations of the disease.[10][11]

Analytical methods employing Isovaleric acid-d7 are essential for confirming the diagnosis by

demonstrating elevated levels of these compounds.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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